N-[(4-bromo-1,2-thiazol-5-yl)methyl]-2-methylpropane-1-sulfonamide

• IUPAC Name: N-[(4-bromo-1,2-thiazol-5-yl)methyl]-2-methylpropane-1-sulfonamide
• InChI: InChI=1S/C8H13BrN2O2S2/c1-6(2)5-15(12,13)11-4-8-7(9)3-10-14-8/h3,6,11H,4-5H2,1-2H3
• InChI Key: DJTDQIGLEFOZJB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CS(=O)(=O)NCC1=C(C=NS1)Br
• Molecular Formula: C8H13BrN2O2S2
• Molecular Weight: 313.2 g/mol

Description

N-[(4-bromo-1,2-thiazol-5-yl)methyl]-2-methylpropane-1-sulfonamide is a synthetic organic compound featuring a thiazole ring substituted with a bromine atom and a sulfonamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-bromo-1,2-thiazol-5-yl)methyl]-2-methylpropane-1-sulfonamide typically involves the following steps:

Formation of the Thiazole Ring: The thiazole ring can be synthesized by reacting a suitable α-haloketone with thiourea under acidic conditions.

Bromination: The thiazole ring is then brominated using bromine or N-bromosuccinimide (NBS) in an appropriate solvent like chloroform or acetic acid.

Sulfonamide Formation: The brominated thiazole is reacted with 2-methylpropane-1-sulfonyl chloride in the presence of a base such as triethylamine or pyridine to form the final sulfonamide compound.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent quality and yield. Optimization of reaction conditions, such as temperature, solvent choice, and reaction time, would be crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

Substitution Reactions: The bromine atom on the thiazole ring can undergo nucleophilic substitution reactions with various nucleophiles, leading to the formation of different derivatives.

Oxidation and Reduction: The thiazole ring can be oxidized or reduced under specific conditions, altering its electronic properties and reactivity.

Hydrolysis: The sulfonamide group can be hydrolyzed under acidic or basic conditions, leading to the formation of the corresponding sulfonic acid and amine.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide, thiols, or amines in solvents like DMF or DMSO.

Oxidation: Oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Hydrolysis: Acidic or basic aqueous solutions, often heated to accelerate the reaction.

Major Products

Substitution Products: Various thiazole derivatives depending on the nucleophile used.

Oxidation Products: Oxidized thiazole derivatives with altered functional groups.

Hydrolysis Products: Sulfonic acids and amines.

Scientific Research Applications

Chemistry

N-[(4-bromo-1,2-thiazol-5-yl)methyl]-2-methylpropane-1-sulfonamide is used as a building block in organic synthesis, enabling the creation of more complex molecules for various applications.

Biology and Medicine

. It may also be explored for its anti-inflammatory and anticancer properties.

Industry

In the industrial sector, this compound could be used in the synthesis of specialty chemicals, agrochemicals, and pharmaceuticals.

Mechanism of Action

The mechanism of action of N-[(4-bromo-1,2-thiazol-5-yl)methyl]-2-methylpropane-1-sulfonamide involves its interaction with biological targets such as enzymes or receptors. The thiazole ring can interact with active sites of enzymes, potentially inhibiting their activity. The sulfonamide group can mimic natural substrates, leading to competitive inhibition.

Comparison with Similar Compounds

Similar Compounds

• N-[(4-chloro-1,2-thiazol-5-yl)methyl]-2-methylpropane-1-sulfonamide
• N-[(4-fluoro-1,2-thiazol-5-yl)methyl]-2-methylpropane-1-sulfonamide
• N-[(4-methyl-1,2-thiazol-5-yl)methyl]-2-methylpropane-1-sulfonamide

Uniqueness

N-[(4-bromo-1,2-thiazol-5-yl)methyl]-2-methylpropane-1-sulfonamide is unique due to the presence of the bromine atom, which can significantly influence its reactivity and biological activity compared to its chloro, fluoro, and methyl analogs. The bromine atom’s size and electron-withdrawing properties can alter the compound’s interaction with biological targets, potentially leading to different pharmacological profiles.